N-(4-amino-2-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(4-ethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H19N5O3S2/c1-2-11-5-7-12(8-6-11)21-14(25)10-29-19-23-16(20)15(18(27)24-19)22-17(26)13-4-3-9-28-13/h3-9H,2,10H2,1H3,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: UGZDQBLKJYKBTF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C19H19N5O3S2
• Molecular Weight: 429.5 g/mol

Description

N-(4-amino-2-((2-((4-ethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H19N5O3S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antibiotic Properties

Researchers have explored the synthesis of various heterocyclic compounds using thiophene-2-carboxamide derivatives as starting materials. These compounds have shown promise in the development of new antibiotics and antibacterial drugs, demonstrating effectiveness against both Gram-positive and Gram-negative bacteria. The process involves novel synthetic routes that yield pyrimidinone derivatives among other compounds, highlighting the chemical versatility and potential therapeutic applications of thiophene-2-carboxamide-based molecules (Ahmed, 2007).

Antinociceptive Activity

Another avenue of research has focused on the synthesis of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, investigating their antinociceptive activity. This study underscores the potential of thiophene-2-carboxamide derivatives in the development of new compounds with analgesic properties. The synthesized compounds were evaluated for their ability to mitigate pain, contributing to the broader search for novel analgesics (Shipilovskikh et al., 2020).

Synthesis of Thienopyrazole Derivatives

The synthesis of 4-amino-3-methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxamide and its derivatives presents a method for creating novel compounds with potential for various applications. The innovative synthesis pathway involves reactions with chloroacetyl chloride, thiourea, and various α-halocompounds, leading to a range of S-alkylated compounds. The chemical structures of these new compounds were elucidated using elemental and spectral analyses, showcasing the utility of thiophene-2-carboxamide derivatives in generating diverse heterocyclic compounds (Ahmed F. Ahmed et al., 2018).

Novel Synthetic Approaches

Further research has introduced new synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives, utilizing 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. This work not only expands the synthetic methodology for constructing complex heterocyclic systems but also opens up possibilities for discovering new molecules with significant biological or pharmacological activity (El-Meligie et al., 2020).